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Cat. No.: B593575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrahymanone, a saturated triterpenoid ketone, holds a significant position in the study of

evolutionary biology and membrane science. As the oxidized counterpart of the sterol

surrogate, tetrahymanol, its chemical structure provides crucial insights into the adaptation of

organisms to anaerobic environments. This technical guide offers an in-depth exploration of the

chemical architecture of Tetrahymanone, presenting a compilation of its physicochemical

properties, a detailed account of the biosynthetic pathway of its precursor, and hypothetical

experimental protocols for its synthesis and characterization. This document aims to serve as a

comprehensive resource for researchers engaged in the fields of natural product chemistry,

biochemistry, and drug discovery.

Chemical Structure and Properties
Tetrahymanone is a pentacyclic triterpenoid belonging to the gammacerane series. Its

structure is characterized by a ketone functional group at the C-3 position of the gammaceran

skeleton.
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IUPAC Name: 4,4,6a,6b,9,9,12a,14b-octamethyl-2,4a,5,6,6a,7,8,8a,10,11,12,13,14,14a-

tetradecahydro-1H-picen-3-one[1]

Physicochemical Data
A summary of the key quantitative data for Tetrahymanone is presented in Table 1.

Property Value Reference

Molecular Formula C₃₀H₅₀O [2]

Molecular Weight 426.72 g/mol [2]

CAS Number 17822-06-9 [2]

Predicted Boiling Point 477.2 ± 13.0 °C [2]

Predicted Density 0.955 ± 0.06 g/cm³ [2]

Biosynthesis of the Precursor: Tetrahymanol
Tetrahymanone is derived from its precursor, tetrahymanol, through an oxidation reaction. The

biosynthesis of tetrahymanol is a remarkable example of convergent evolution, providing a

sterol-like function in the membranes of certain eukaryotes, particularly the ciliate Tetrahymena.

The pathway initiates from the common isoprenoid precursor, squalene.
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The key enzymatic step is the cyclization of squalene, catalyzed by squalene-tetrahymanol

cyclase. This stands in contrast to the biosynthesis of sterols in other eukaryotes, which

involves the cyclization of 2,3-oxidosqualene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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